Cbz-D-homopropargylglycine

• IUPAC Name: (2R)-2-(phenylmethoxycarbonylamino)hex-5-ynoic acid
• InChI: InChI=1S/C14H15NO4/c1-2-3-9-12(13(16)17)15-14(18)19-10-11-7-5-4-6-8-11/h1,4-8,12H,3,9-10H2,(H,15,18)(H,16,17)/t12-/m1/s1
• InChI Key: QWPVNBACLFLOJI-GFCCVEGCSA-N
• Canonical SMILES: C#CCCC(C(=O)O)NC(=O)OCC1=CC=CC=C1
• Isomeric SMILES: C#CCC[C@H](C(=O)O)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C14H15NO4
• Molecular Weight: 261.27 g/mol

Description

Cbz-D-homopropargylglycine is a chemical compound with the molecular formula C14H15NO4. It is used in various scientific and research applications.

Synthesis Analysis

While specific synthesis methods for Cbz-D-homopropargylglycine were not found, related compounds such as carbamazepine have been synthesized using continuous synthesis processes. Another study used the methionine analogue homopropargylglycine (HPG) to investigate protein synthesis during herpes simplex virus (HSV) infection.

Molecular Structure Analysis

Cbz-D-homopropargylglycine is an analogue of methionine that contains a small modification, specifically an alkyne moiety. This compound can be incorporated into proteins during active protein synthesis.

Physical And Chemical Properties Analysis

Cbz-D-homopropargylglycine has a molar mass of 261.27. The physical and chemical properties of related compounds have been characterized by various methods such as SEM–EDS, XRD, XPS, XRF, and VSM. The solubility profiles of the cocrystals were similar to CBZ, but its intrinsic dissolution rate was lower due to the high tensile strength of its compacts.

Scientific Research Applications

1. Neuroprotective Effects

Cbz-D-homopropargylglycine has been studied for its potential neuroprotective effects. In a study on diabetic rats, a peptide mixture containing Cbz-D-homopargylglycine, among other compounds, was found to have neuroprotective properties against diabetes-associated cerebral neurodegeneration and cognitive decline. This was achieved through anti-inflammatory, antioxidant, and anti-apoptotic effects, indicating its potential application in managing cognitive alterations in dementia and related conditions (Georgy, Nassar, Mansour, & Abdallah, 2013).

2. Enhancement of Synaptic Plasticity and Behavioral Performance

Another application of Cbz-D-homopropargylglycine is in enhancing synaptic plasticity and behavioral performance. Research on an amyloid precursor protein transgenic mouse model of Alzheimer’s disease showed that a peptide mixture including this compound improved synaptic plasticity and behavioral performance. The study suggested that these effects could be linked to the compound's ability to promote neurogenesis in the hippocampal subgranular zone of the dentate gyrus, which plays a crucial role in memory acquisition and synaptic formation (Rockenstein, Mante, Adame, Crews, Moessler, & Masliah, 2007).

3. Potential for Reducing Amyloid Plaques

In the context of Alzheimer's disease, research has also explored the potential of Cbz-D-homopropargylglycine in reducing amyloid plaques. A study found that this compound, when coated by nano-chitosan, showed promise in decreasing amyloid plaques and improving learning and memory in an Alzheimer's disease rat model. This highlights its potential application in developing treatments for neurodegenerative diseases like Alzheimer's (Amini & Abdolmaleki, 2021).

4. Enzymatic Deprotection of Amino Acids

Apart from its neurological applications, Cbz-D-homopropargylglycine is also used in the enzymatic deprotection of N-carbobenzoxy-l-amino acids. A study demonstrated the use of this compound in achieving a quantitative enantioselective deprotection of several Cbz-dl-amino acids, indicating its utility in biochemical and pharmaceutical research (Maurs, Acher, & Azerad, 2012).

5. Enzymatic Synthesis of Peptides

Cbz-D-homopropargylglycine has been investigated for its role in the enzymatic synthesis of oligopeptides containing unnatural amino acids. Research in this area focused on the synthesis of reactive tetrapeptides that could be chemically polymerized into biocompatible or biodegradable materials, showcasing its potential in the field of bioengineering and materials science (Fernandez, Margot, Falender, Blanch, & Clark, 1995).

Safety and Hazards

The safety data sheet for a related compound, N-Cbz-D-Glutamic acid alpha-benzyl ester, recommends using it only for laboratory chemicals and advises against food, drug, pesticide or biocidal product use. L-Homopropargylglycine (L-HPG) is also used for research purposes only.

Future Directions

The use of homopropargylglycine (HPG) in protein synthesis monitoring shows promise for future research. It provides a non-radioactive alternative to analyze global protein synthesis in cell culture. The resulting alkyne-labeled full-length proteins can subsequently be detected via Cu(I)-catalyzed click chemistry.